Cas no 2097860-99-4 (N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-oxo-4-phenylbutanamide)

• Product Name: N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-oxo-4-phenylbutanamide
• CAS No: 2097860-99-4
• MF: C₁₉H₂₁N₃O₃
• MW: 339.388344526291
• CID: 5340558
• Update Time: 2025-06-28

N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-oxo-4-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-4-oxo-4-phenylbutanamide
• N-[2-(3-cyclopropyl-6-oxopyridazin-1-yl)ethyl]-4-oxo-4-phenylbutanamide
• N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-oxo-4-phenylbutanamide

• Inchi： 1S/C19H21N3O3/c23-17(15-4-2-1-3-5-15)9-10-18(24)20-12-13-22-19(25)11-8-16(21-22)14-6-7-14/h1-5,8,11,14H,6-7,9-10,12-13H2,(H,20,24)
• InChI Key： TXPFGGVYJMVNRI-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2CC2)=NN1CCNC(CCC(C1C=CC=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 587
• XLogP3: 0.8
• Topological Polar Surface Area: 78.8

Additional information on N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-oxo-4-phenylbutanamide

Professional Introduction to Compound with CAS No. 2097860-99-4 and Product Name: N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-oxo-4-phenylbutanamide

This compound, identified by the CAS number 2097860-99-4, is a significant molecule in the field of chemical and biomedical research. The product name, N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-oxo-4-phenylbutanamide, provides a detailed structural insight into its molecular composition. This compound belongs to a class of heterocyclic organic molecules that have garnered considerable attention due to their diverse pharmacological properties.

The structural framework of this compound incorporates several key functional groups that contribute to its unique chemical and biological characteristics. The presence of a cyclopropyl group and a pyridazine core suggests potential interactions with biological targets that are sensitive to such structural motifs. The amide functionality at the end of the molecule further enhances its reactivity and binding potential, making it a valuable scaffold for drug discovery.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound in question has shown promise in preliminary studies as a potential lead for further development. Its ability to interact with biological receptors and enzymes has been explored in various in vitro assays, revealing interesting pharmacological profiles.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. This similarity suggests that it may exhibit similar or even enhanced biological activity. Researchers have been particularly interested in its potential as an inhibitor of certain enzymes that are implicated in various diseases. The precise mechanism of action is still under investigation, but initial data suggest that it may interfere with key enzymatic processes.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to produce this molecule in sufficient quantities for detailed biological testing. The synthesis pathway also highlights the compound's complexity and the skill required to construct such intricate molecular structures.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding sites on biological targets and design modifications that could enhance the compound's efficacy. This computational approach has complemented traditional experimental methods, leading to more efficient drug discovery processes.

The pharmacokinetic properties of this compound are also of great interest. Understanding how a molecule is absorbed, distributed, metabolized, and excreted is crucial for determining its potential as a therapeutic agent. Preliminary studies have provided insights into these properties, suggesting that the compound may have an acceptable pharmacokinetic profile for further development.

Furthermore, the safety profile of this compound has been evaluated through various toxicity assays. These studies have shown that it exhibits low toxicity at relevant concentrations, making it a promising candidate for further development. However, additional studies are needed to fully assess its safety and efficacy before it can be considered for clinical use.

The field of medicinal chemistry continues to evolve rapidly, with new methodologies and technologies being developed to accelerate drug discovery. The compound described here represents an example of how traditional organic synthesis techniques can be combined with modern computational tools to identify novel bioactive molecules. This interdisciplinary approach is essential for addressing the complex challenges faced by modern medicine.

In conclusion, the compound with CAS number 2097860-99-4 and product name N-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)ethyl]-4-oxo-4-phenylbutanamide is a promising molecule with significant potential in the field of chemical and biomedical research. Its unique structural features and preliminary biological activity make it an attractive candidate for further development as a therapeutic agent. As research continues, it is likely that additional insights into its properties and potential applications will be uncovered.